Cas no 58956-76-6 (2,3,4,5,6-pentakis(trifluoromethyl)aniline)

• Product Name: 2,3,4,5,6-pentakis(trifluoromethyl)aniline
• CAS No: 58956-76-6
• MF: C₁₁H₂F₁₅N
• MW: 433.116335391998
• CID: 1611583
• PubChem ID: 45075698
• Update Time: 2025-04-21

2,3,4,5,6-pentakis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentakis(trifluoromethyl)aniline
• AKOS005259284
• CTK7D5466
• pentakis(trifluoromethyl)aniline
• AG-A-24498
• PC5959
• Penta-(trifluormethyl)-anilin
• AKOS005259284; CTK7D5466; pentakis(trifluoromethyl)aniline; AG-A-24498; PC5959; Penta-(trifluormethyl)-anilin;
• SCHEMBL25012674
• DTXSID20663095
• 58956-76-6
• CMRZEKXRBBEZIP-UHFFFAOYSA-N

• Inchi： 1S/C11H2F15N/c12-7(13,14)1-2(8(15,16)17)4(10(21,22)23)6(27)5(11(24,25)26)3(1)9(18,19)20/h27H2
• InChI Key： CMRZEKXRBBEZIP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=C(C(F)(F)F)C(=C(C(F)(F)F)C=1C(F)(F)F)N)(F)F

Computed Properties

• Exact Mass: 432.9947715g/mol
• Monoisotopic Mass: 432.9947715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26Ų